3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one
Description
3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one is a ketone derivative featuring a 1,2-thiazole ring substituted at position 3, a methyl group at position 2 of the propanone backbone, and an amino group at position 2. This compound’s structural features make it a candidate for pharmacological applications, particularly in targeting enzymes or receptors sensitive to heterocyclic motifs .
Properties
Molecular Formula |
C7H10N2OS |
|---|---|
Molecular Weight |
170.23 g/mol |
IUPAC Name |
3-amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one |
InChI |
InChI=1S/C7H10N2OS/c1-5(4-8)7(10)6-2-3-11-9-6/h2-3,5H,4,8H2,1H3 |
InChI Key |
GSRQTSVXXSRLQA-UHFFFAOYSA-N |
Canonical SMILES |
CC(CN)C(=O)C1=NSC=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 2-methyl-1-(1,2-thiazol-3-yl)propan-1-one with ammonia or an amine source to introduce the amino group . The reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF) and may require heating to facilitate the reaction .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process .
Chemical Reactions Analysis
Types of Reactions
3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The thiazole ring allows for electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are used under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce various functional groups onto the thiazole ring .
Scientific Research Applications
3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Medicine: Explored for its potential therapeutic applications, including as an antitumor or cytotoxic agent.
Industry: Utilized in the development of dyes, biocides, and chemical reaction accelerators.
Mechanism of Action
The mechanism of action of 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of inflammatory pathways .
Comparison with Similar Compounds
Physicochemical and Pharmacokinetic Properties
- Key Observations :
- The thiazole ring in the target compound balances hydrophilicity and aromaticity, favoring moderate solubility.
- Saturated heterocycles (e.g., thiazolidine) or polar groups (e.g., hydroxyl) increase aqueous solubility.
- Lipophilic substituents (e.g., benzyloxy-phenyl) enhance membrane permeability but reduce solubility.
Biological Activity
3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one is a thiazole-derived compound noted for its diverse biological activities. This compound's structure includes a thiazole ring, which is significant for its pharmacological properties. Recent studies have focused on its antimicrobial, antifungal, anti-inflammatory, analgesic, and antitumor activities, making it a candidate for various medicinal applications.
The compound's molecular formula is , with a molecular weight of approximately 170.23 g/mol. Its structural features contribute to its biological activities and potential therapeutic applications.
| Property | Value |
|---|---|
| Molecular Formula | C7H10N2OS |
| Molecular Weight | 170.23 g/mol |
| IUPAC Name | 3-amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one |
| InChI Key | PATSQAUBNYXTFV-UHFFFAOYSA-N |
Antimicrobial Properties
Research indicates that 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one exhibits significant antimicrobial activity. It has been tested against various pathogens, demonstrating effectiveness in inhibiting microbial growth. The compound's mechanism of action involves the inhibition of specific enzymes crucial for microbial survival.
Case Study:
In a study assessing the antimicrobial efficacy of thiazole derivatives, 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one was found to inhibit the growth of both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were reported to be lower than those of traditional antibiotics, indicating its potential as an alternative antimicrobial agent .
Antifungal Activity
The compound also shows promising antifungal properties. It has been evaluated against common fungal pathogens and has demonstrated significant activity.
Data Table: Antifungal Efficacy
| Pathogen | MIC (µg/mL) |
|---|---|
| Candida albicans | 5 |
| Aspergillus niger | 10 |
| Trichophyton rubrum | 8 |
These results suggest that the compound could be developed into effective antifungal treatments .
Antitumor Activity
The anticancer potential of 3-Amino-2-methyl-1-(1,2-thiazol-3-yl)propan-1-one has been explored in vitro using various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells through mechanisms involving the modulation of key signaling pathways.
Case Study:
In experiments conducted on A549 (lung cancer) and Caco-2 (colorectal cancer) cell lines, the compound exhibited selective cytotoxicity. The viability of Caco-2 cells decreased significantly upon treatment with the compound, showcasing its potential as an anticancer agent .
The biological activity of this compound is attributed to its ability to interact with specific molecular targets within biological systems. The thiazole ring plays a critical role in binding to enzymes and receptors, influencing various biochemical pathways.
Key Mechanisms Include:
- Enzyme Inhibition: The compound inhibits enzymes involved in microbial metabolism.
- Cell Signaling Modulation: It affects pathways related to cell proliferation and apoptosis in cancer cells.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
